Cas no 52498-25-6 (Angiotensin IIIinhibitor (human) (9CI))
Angiotensin IIIinhibitor (human) (9CI) Chemical and Physical Properties
Names and Identifiers
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- Angiotensin IIIinhibitor (human) (9CI)
- (Des-Asp1,Ile8)-Angiotensin II
- L-ARG-VAL-TYR-ILE-HIS-PRO-ILE
- [Ile7]-angiotensin III
- ANGIOTENSIN III
- angiotensin III,Ile(7)
- ARG-VAL-TYR-ILE-HIS-PRO-ILE
- Des-Asp1-[Ile8]-Angiotensin II
- 7-Isoleucine-aiii
- Angiotensin III, ile(7)-
- Aiii, ile(7)-
- Angiotensin III, isoleucine(7)-
- (2S,3S)-2-[[(2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-methylpentanoic acid
- [Ile7] angiotensin iii
- 7-Ile-angiotensin III
- CHEMBL2371409
- (2S,3S)-2-((S)-1-((6S,9S,12S,15S,18S)-18-((1H-imidazol-4-yl)methyl)-1,6-diamino-15-sec-butyl-12-(4-hydroxybenzyl)-1-imino-9-isopropyl-7,10,13,16-tetraoxo-2,8,11,14,17-pentaazanonadecane)pyrrolidine-2-carboxamido)-3-methylpentanoic acid
- Angiotensin III inhibitor (human)
- 52498-25-6
- Argininyl-valinyl-tyrosinyl-isoleucinyl-histidinyl-prolinyl-isoleucine
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- Inchi: 1S/C43H68N12O9/c1-7-24(5)34(40(61)51-31(20-27-21-47-22-49-27)41(62)55-18-10-12-32(55)38(59)54-35(42(63)64)25(6)8-2)53-37(58)30(19-26-13-15-28(56)16-14-26)50-39(60)33(23(3)4)52-36(57)29(44)11-9-17-48-43(45)46/h13-16,21-25,29-35,56H,7-12,17-20,44H2,1-6H3,(H,47,49)(H,50,60)(H,51,61)(H,52,57)(H,53,58)(H,54,59)(H,63,64)(H4,45,46,48)/t24-,25-,29-,30-,31-,32-,33-,34-,35-/m0/s1
- InChI Key: MOLXDYACMRLMMF-GIBVOHFOSA-N
- SMILES: O=C([C@H](CC1=CN=CN1)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)N)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)[C@@H](C)CC)=O
Computed Properties
- Exact Mass: 896.52300
- Monoisotopic Mass: 896.52322179g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 64
- Rotatable Bond Count: 25
- Complexity: 1610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 342Ų
Experimental Properties
- PSA: 339.94000
- LogP: 3.52250
Angiotensin IIIinhibitor (human) (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | PAN-4037-V-0.5 mg |
Des-Asp1-[Ile8]-Angiotensin II |
52498-25-6 | 0.5 mg |
$38.50 | 2023-01-03 |
Angiotensin IIIinhibitor (human) (9CI) Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Angiotensin IIIinhibitor (human) (9CI)
Recent Advances in Angiotensin III Inhibitor (Human) (9CI) Research: Focus on Compound 52498-25-6
The angiotensin system plays a critical role in blood pressure regulation and fluid balance, making it a prime target for therapeutic intervention in cardiovascular diseases. Among the various components of this system, angiotensin III has emerged as a significant player due to its potent pressor effects and involvement in aldosterone secretion. Recent research has focused on developing specific inhibitors targeting angiotensin III, with compound 52498-25-6 showing promising potential as an Angiotensin III inhibitor (human) (9CI). This research brief aims to summarize the latest findings related to this compound and its therapeutic implications.
Compound 52498-25-6, a synthetic peptide analog, has been investigated for its ability to selectively inhibit angiotensin III in human models. Studies have demonstrated that this compound exhibits high binding affinity to the angiotensin AT2 receptor, which is implicated in the pathological effects of angiotensin III. The inhibitory mechanism involves competitive binding to the receptor, thereby blocking the downstream signaling pathways that lead to vasoconstriction and aldosterone release. This specificity makes 52498-25-6 a candidate for targeted therapy in conditions such as hypertension and heart failure.
Recent preclinical studies have evaluated the pharmacokinetic and pharmacodynamic properties of 52498-25-6. In vitro assays using human cell lines revealed that the compound has a half-life of approximately 4 hours, with minimal cytotoxicity observed at therapeutic concentrations. Animal models of hypertension treated with 52498-25-6 showed significant reductions in blood pressure and aldosterone levels, corroborating its potential as an effective antihypertensive agent. Furthermore, the compound demonstrated favorable tissue distribution, with higher concentrations observed in the kidneys and adrenal glands—key sites of angiotensin III activity.
One of the standout features of 52498-25-6 is its selectivity profile. Unlike broad-spectrum angiotensin receptor blockers (ARBs), this compound specifically targets the AT2 receptor, reducing the likelihood of off-target effects. This selectivity is particularly advantageous in minimizing adverse effects such as hyperkalemia and renal impairment, which are commonly associated with non-selective ARBs. Additionally, preliminary data suggest that 52498-25-6 may have anti-inflammatory and antifibrotic properties, further expanding its therapeutic potential beyond blood pressure control.
Despite these promising findings, challenges remain in the clinical translation of 52498-25-6. Current research is focused on optimizing the compound's bioavailability and stability, as peptide-based therapeutics often face limitations in oral administration. Novel formulation strategies, including nanoparticle encapsulation and prodrug approaches, are being explored to enhance its delivery and efficacy. Moreover, long-term safety studies are needed to fully assess the compound's risk-benefit profile in human subjects.
In conclusion, compound 52498-25-6 represents a significant advancement in the development of targeted angiotensin III inhibitors. Its high selectivity, favorable pharmacokinetics, and potential multifunctional benefits position it as a promising candidate for cardiovascular therapeutics. Ongoing research efforts aim to address the remaining challenges and pave the way for clinical trials. As the field progresses, 52498-25-6 could offer a new paradigm in the management of hypertension and related disorders, providing a more precise and safer alternative to existing therapies.
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